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Compound of Interest

Compound Name: Linolenyl oleate

Cat. No.: B15551841

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted ¹H and ¹³C Nuclear

Magnetic Resonance (NMR) spectra of linolenyl oleate. Linolenyl oleate is a wax ester

composed of α-linolenic acid and oleic acid, both of which are common fatty acids with

significant roles in biological systems and as components in various commercial products. A

thorough understanding of its spectral characteristics is crucial for its identification,

quantification, and the study of its interactions in complex mixtures.

Predicted ¹H NMR Spectral Data of Linolenyl Oleate
The predicted ¹H NMR spectrum of linolenyl oleate is characterized by distinct signals

corresponding to the various protons in its structure. The chemical shifts are influenced by the

electronic environment of the protons, particularly their proximity to double bonds and the ester

functional group.
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Assignment Proton

Predicted

Chemical Shift

(ppm)

Multiplicity

Coupling

Constant (J) in

Hz

Olefinic
-CH=CH- (Oleate

& Linolenate)
5.30 - 5.40 Multiplet -

Ester (Alcohol

moiety)
-CH₂-O-C=O 4.05 Triplet ~6.6

Bis-allylic

(Linolenate)
=CH-CH₂-CH= 2.80 Triplet ~5.8

Ester (Acid

moiety)
-CH₂-C=O 2.30 Triplet ~7.5

Allylic =CH-CH₂- 2.00 - 2.10 Multiplet -

Methylene (β to

ester carbonyl)
-CH₂-CH₂-C=O 1.62 Multiplet -

Methylene (β to

ester oxygen)

-CH₂-CH₂-O-

C=O
1.61 Multiplet -

Saturated

Methylene Chain
-(CH₂)n- 1.25 - 1.40 Multiplet -

Terminal Methyl

(Linolenate)
-CH₂-CH₃ 0.97 Triplet ~7.5

Terminal Methyl

(Oleate)
-CH₂-CH₃ 0.88 Triplet ~7.0

Predicted ¹³C NMR Spectral Data of Linolenyl Oleate
The ¹³C NMR spectrum provides detailed information about the carbon skeleton of linolenyl
oleate. The chemical shifts of the carbon atoms are sensitive to their hybridization and

proximity to electron-withdrawing groups.
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Assignment Carbon
Predicted Chemical Shift

(ppm)

Ester Carbonyl -C=O 173.3

Olefinic -CH=CH- (Linolenate)
132.0, 130.3, 128.3, 127.8,

127.2

Olefinic -CH=CH- (Oleate) 130.0, 129.8

Ester (Alcohol moiety) -CH₂-O- 64.4

Methylene (α to ester carbonyl) -CH₂-C=O 34.1

Saturated Methylene Chain -(CH₂)n- 29.0 - 29.8

Methylene (β to ester carbonyl) -CH₂-CH₂-C=O 25.0

Bis-allylic (Linolenate) =CH-CH₂-CH= 25.6

Allylic (Linolenate & Oleate) =CH-CH₂- 27.2

Terminal Methyl (Linolenate) -CH₃ 14.3

Terminal Methyl (Oleate) -CH₃ 14.1

Experimental Protocol for NMR Spectroscopy of
Linolenyl Oleate
This protocol outlines the methodology for acquiring high-quality ¹H and ¹³C NMR spectra of

linolenyl oleate.

1. Sample Preparation

Sample Purity: Ensure the linolenyl oleate sample is of high purity and free from particulate

matter. If necessary, filter the sample through a glass wool plug in a Pasteur pipette.

Solvent Selection: Use a high-quality deuterated solvent, typically deuterated chloroform

(CDCl₃), as it is an excellent solvent for lipids and has a well-defined residual solvent peak

for referencing.
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Concentration: Prepare a solution of approximately 10-20 mg of linolenyl oleate in 0.6-0.7

mL of deuterated solvent in a clean, dry 5 mm NMR tube.

Internal Standard: For quantitative analysis (qNMR), add a known amount of an internal

standard that does not have overlapping signals with the analyte. Tetramethylsilane (TMS) is

commonly used for chemical shift referencing (0 ppm).

2. ¹H NMR Spectroscopy Acquisition

Spectrometer: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better

signal dispersion and resolution.

Pulse Sequence: A standard single-pulse experiment (e.g., 'zg' in Bruker TopSpin) is typically

sufficient.

Acquisition Parameters:

Spectral Width (SW): ~12-15 ppm, centered around 5-6 ppm.

Acquisition Time (AQ): ~3-4 seconds to ensure good digital resolution.

Relaxation Delay (D1): 5-7 times the longest T₁ relaxation time of the protons of interest

for accurate integration in quantitative studies. A delay of 5 seconds is a reasonable

starting point.

Number of Scans (NS): 8-16 scans are usually adequate to achieve a good signal-to-noise

ratio (S/N).

Processing:

Apply an exponential window function with a line broadening factor of 0.3 Hz before

Fourier transformation.

Perform phase and baseline correction.

Reference the spectrum to the TMS signal at 0.00 ppm or the residual solvent peak of

CDCl₃ at 7.26 ppm.
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3. ¹³C NMR Spectroscopy Acquisition

Pulse Sequence: Use a power-gated proton decoupling sequence (e.g., 'zgpg30' in Bruker

TopSpin) to obtain a proton-decoupled spectrum with enhanced signal-to-noise due to the

Nuclear Overhauser Effect (NOE). For quantitative analysis, an inverse-gated decoupling

sequence should be used to suppress the NOE.

Acquisition Parameters:

Spectral Width (SW): ~200-220 ppm, centered around 100 ppm.

Acquisition Time (AQ): ~1-2 seconds.

Relaxation Delay (D1): For quantitative analysis, a long relaxation delay (e.g., 10-30

seconds) is crucial to allow for full relaxation of the carbon nuclei, especially the

quaternary carbonyl carbon.

Number of Scans (NS): A significantly larger number of scans (e.g., 1024 or more) is

required compared to ¹H NMR due to the low natural abundance of the ¹³C isotope.

Processing:

Apply an exponential window function with a line broadening factor of 1-2 Hz.

Perform phase and baseline correction.

Reference the spectrum to the TMS signal at 0.00 ppm or the solvent peak of CDCl₃ at

77.16 ppm.

Visualization of Linolenyl Oleate Structure and NMR
Correlation
The following diagram illustrates the molecular structure of linolenyl oleate and the logical

relationship to its key predicted NMR signals.

Caption: Structural components of linolenyl oleate and their corresponding predicted NMR

signals.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Predicted NMR
Spectra of Linolenyl Oleate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551841/docs#an-in-depth-technical-guide-to-the-
predicted-nmr-spectra-of-linolenyl-oleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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